1-(2-chlorobenzyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine

• IUPAC Name: [4-[(2-chlorophenyl)methyl]piperazin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C16H18ClN3O2/c1-12-10-15(18-22-12)16(21)20-8-6-19(7-9-20)11-13-4-2-3-5-14(13)17/h2-5,10H,6-9,11H2,1H3
• InChI Key: JICRYIFOHOUHFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCN(CC2)CC3=CC=CC=C3Cl
• Molecular Formula: C16H18ClN3O2
• Molecular Weight: 319.78 g/mol

Description

1-(2-chlorobenzyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. This compound has been extensively studied for its potential use in various scientific research applications, such as in the field of pharmacology and medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-(2-chlorobenzyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine is not fully understood. However, it has been suggested that this compound may act by binding to certain receptors in the body, thereby modulating their activity. It has also been shown to inhibit the activity of certain enzymes, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
1-(2-chlorobenzyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine has been shown to exhibit a range of biochemical and physiological effects. It has been shown to exhibit potent anti-inflammatory activity, which may make it a promising candidate for the treatment of inflammatory disorders. It has also been shown to exhibit cytotoxic activity against certain cancer cell lines, which may make it a potential anticancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-chlorobenzyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine in lab experiments is its potent and selective activity against certain receptors. This makes it a valuable tool for studying the function of these receptors in the body. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-(2-chlorobenzyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine. One area of interest is in the development of this compound as a therapeutic agent for the treatment of various diseases. Another area of interest is in the study of the mechanism of action of this compound, which may help to identify new targets for drug development. Finally, the study of the structure-activity relationship of this compound may help to identify new derivatives with improved activity and selectivity.

Synthesis Methods

The synthesis of 1-(2-chlorobenzyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine involves the reaction of 2-chlorobenzyl chloride with 5-methyl-3-isoxazolecarboxylic acid in the presence of triethylamine. The resulting intermediate is then reacted with piperazine in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to yield the final product.

Scientific Research Applications

1-(2-chlorobenzyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine has been studied for its potential use in various scientific research applications. One of the most promising applications is in the field of pharmacology, where this compound has been shown to exhibit potent and selective activity against certain receptors. It has also been studied for its potential use as a therapeutic agent in the treatment of various diseases, such as cancer, neurological disorders, and inflammation.